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Compound of Interest

Compound Name: Methyl (E)-3-Morpholinoacrylate

CAS No.: 101471-73-2

Cat. No.: B1277401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Scaffold for
Medicinal Chemistry
In the landscape of modern drug discovery, the strategic combination of privileged structural

motifs is a cornerstone of rational drug design. Methyl (E)-3-Morpholinoacrylate, identified by

its CAS number 101471-73-2, represents a compelling molecular architecture that marries the

favorable physicochemical properties of the morpholine ring with the reactive potential of an

acrylate system.[1] This guide provides a comprehensive technical overview of this compound,

offering insights into its synthesis, potential applications, and safe handling, tailored for

professionals in the research and development sectors.

The morpholine moiety is a well-established scaffold in medicinal chemistry, frequently

incorporated into bioactive molecules to enhance their pharmacological profiles. Its presence

can improve aqueous solubility, modulate lipophilicity, and provide a metabolically stable, basic

nitrogen center, all of which are desirable attributes for drug candidates. The acrylate portion,

on the other hand, is a versatile functional group that can participate in a variety of chemical
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transformations, serving as a key building block in organic synthesis. The "(E)" designation in

Methyl (E)-3-Morpholinoacrylate specifies the stereochemistry of the double bond, a critical

factor in determining the molecule's three-dimensional shape and, consequently, its interaction

with biological targets.

This document will delve into the core characteristics of Methyl (E)-3-Morpholinoacrylate,

providing a foundational understanding for its potential exploration in drug development

programs and as a versatile intermediate in complex chemical syntheses.

Physicochemical and Structural Characteristics
While extensive experimental data for Methyl (E)-3-Morpholinoacrylate is not widely

published, its fundamental properties can be established, and others can be inferred from its

constituent parts and related analogs.

Property Value Source

CAS Number 101471-73-2 [1]

Molecular Formula C8H13NO3 [1]

Molar Mass 171.19 g/mol [1]

Further properties such as melting point, boiling point, and solubility are not readily available in

published literature but would be essential characterization data to generate upon synthesis.

Proposed Synthesis and Mechanistic
Considerations
A definitive, published synthesis protocol specifically for Methyl (E)-3-Morpholinoacrylate is

not readily available. However, based on established organic chemistry principles, a plausible

and efficient synthetic route can be proposed. A common method for the synthesis of similar

enamino esters involves the condensation reaction between a secondary amine and a β-keto

ester or a related propiolate.

A likely synthetic pathway would involve the conjugate addition of morpholine to methyl

propiolate. This reaction is typically base-catalyzed or can proceed thermally. The (E)-
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stereochemistry of the product is generally favored in this type of reaction due to steric and

electronic factors.

Conceptual Experimental Protocol:

Reaction Setup: To a solution of methyl propiolate (1.0 equivalent) in a suitable aprotic

solvent such as acetonitrile or dichloromethane, add morpholine (1.1 equivalents) dropwise

at room temperature.

Reaction Progression: Stir the reaction mixture at room temperature and monitor its progress

by thin-layer chromatography (TLC). The reaction is anticipated to proceed smoothly due to

the high reactivity of the propiolate system towards nucleophilic addition.

Work-up and Purification: Upon completion, the solvent can be removed under reduced

pressure. The resulting crude product can then be purified by column chromatography on

silica gel to yield the pure Methyl (E)-3-Morpholinoacrylate.

Causality in Experimental Design: The choice of an aprotic solvent is crucial to prevent any

unwanted side reactions with the solvent. Using a slight excess of morpholine can help to drive

the reaction to completion. TLC monitoring is a fundamental practice to ensure the reaction has

finished before proceeding to the work-up, preventing the isolation of starting materials.

Diagram of Proposed Synthesis:
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Caption: Proposed synthetic workflow for Methyl (E)-3-Morpholinoacrylate.

Spectroscopic Characterization Profile (Anticipated)
Detailed spectroscopic data for Methyl (E)-3-Morpholinoacrylate would need to be generated

experimentally. However, based on its structure, the following characteristic signals can be

predicted:

¹H NMR: Protons on the morpholine ring would likely appear as two multiplets in the range of

3.5-3.8 ppm and 2.8-3.2 ppm. The methyl ester protons would be a singlet around 3.6-3.7

ppm. The vinylic protons of the acrylate moiety would present as two doublets, with coupling

constants characteristic of an (E)-alkene, likely in the regions of 5.0-5.5 ppm and 7.5-8.0

ppm.
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¹³C NMR: The spectrum would show characteristic peaks for the carbonyl carbon of the ester

(around 165-170 ppm), the vinylic carbons, the carbons of the morpholine ring, and the

methyl carbon of the ester.

Infrared (IR) Spectroscopy: Key absorption bands would be expected for the C=O stretch of

the ester (around 1700-1720 cm⁻¹), the C=C stretch of the alkene (around 1620-1640 cm⁻¹),

and C-O stretches associated with the ester and morpholine ether linkage.

Mass Spectrometry: The molecular ion peak [M]+ would be observed at m/z = 171.0895,

corresponding to the molecular formula C8H13NO3.

Applications in Drug Discovery and Development
The unique combination of the morpholine and acrylate functionalities in Methyl (E)-3-
Morpholinoacrylate makes it a valuable building block for the synthesis of more complex

molecules with potential therapeutic applications.

As a Scaffold in Medicinal Chemistry:

The morpholine ring is a privileged structure in drug design, known to impart favorable

pharmacokinetic properties.[2] Its incorporation can lead to improved solubility and metabolic

stability. Molecules containing the morpholine scaffold have shown a wide range of biological

activities, including anticancer, antibacterial, and anti-inflammatory properties.

As a Reactive Intermediate:

The acrylate moiety in Methyl (E)-3-Morpholinoacrylate can serve as a Michael acceptor,

allowing for the covalent modification of biological targets. This property is of particular interest

in the design of targeted covalent inhibitors, a class of drugs that can offer enhanced potency

and duration of action.

Safety and Handling
A specific Safety Data Sheet (SDS) for Methyl (E)-3-Morpholinoacrylate is not readily

available. However, based on the known hazards of related acrylates and morpholine

derivatives, the following precautions should be taken:
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General Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust, fume, gas, mist, vapors,

or spray.[3]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[4]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[4]

Hazards of Related Compounds: Methyl acrylate, a related compound, is known to be a

highly flammable liquid and vapor, toxic if inhaled, and harmful if swallowed or in contact with

skin. It can cause serious eye and skin irritation and may cause an allergic skin reaction or

respiratory irritation.[5] While the toxicity of Methyl (E)-3-Morpholinoacrylate has not been

determined, it is prudent to handle it with the same level of caution as other potentially

hazardous acrylates.

Conclusion
Methyl (E)-3-Morpholinoacrylate is a chemical entity with significant potential as a building

block in medicinal chemistry and organic synthesis. Its structure combines the advantageous

properties of the morpholine ring with the synthetic versatility of the acrylate group. While

detailed experimental data for this specific compound is limited, this guide provides a solid

foundation for its further investigation. The proposed synthesis offers a practical starting point

for its preparation, and the anticipated spectroscopic and safety profiles provide a framework

for its characterization and safe handling. As the demand for novel molecular scaffolds in drug

discovery continues to grow, compounds like Methyl (E)-3-Morpholinoacrylate are poised to

play an important role in the development of the next generation of therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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